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Compound of Interest

Compound Name: 2-Hydroxy-n-methylacetamide

Cat. No.: B1583540

Audience: Researchers, scientists, and drug development professionals.

Core Chemical Properties

Tris(hydroxymethyl)aminomethane, commonly known as Tris or Trometamol, is an organic
compound widely utilized for its buffering capacity in biochemical, molecular biology, and
pharmaceutical applications.[1][2] It is a primary amine with three hydroxymethyl groups.[1]

Table 1: Physicochemical Properties of Tris(hydroxymethyl)aminomethane
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Property Value Source
CAS Number 77-86-1 [3]
Molecular Formula C4H11NO3 [1][2]
Molecular Weight 121.14 g/mol [3]
Appearance White crystalline solid [1]
Melting Point 167-172 °C [3]
Boiling Point 219-220 °C at 10 mmHg [3]

pKa (25 °C) 8.1 [3]
Useful pH Range 7-9 [3]

N 0.66 g/mL (clear, colorless
Solubility in Water _
solution)

LENZDBCJOHFCAS-
InChl Key [3]
UHFFFAOYSA-N

SMILES String NC(CO)(CO)CO 3]

Applications and Uses

Tris(hydroxymethyl)aminomethane's primary utility stems from its role as a biological buffer. Its
pKa of approximately 8.1 at 25°C makes it an effective buffering agent for maintaining a stable
pH in the physiological range of 7-9.[2][3]

Key applications include:

e Biochemical and Molecular Biology Buffers: Tris is a fundamental component of many buffer
solutions used in electrophoresis (e.g., TAE and TBE buffers for nucleic acid gel
electrophoresis), western blotting, and immunoassays like ELISA.[1] It is also used as a
substance diluent and a wash buffer.[1]

o Pharmaceutical Formulations: In medicine, Trometamol is used as a buffer in the treatment
of severe metabolic acidosis.[1] It is also used as a salt in some pharmaceutical products,
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such as "ketorolac trometamol”.[1]

o Enzyme Assays: It is important to note that Tris can interfere with the activity of some
enzymes, so its use in protein studies should be approached with caution.[1]

o Cell Lysis and Permeability: Tris buffers are commonly used in cell lysis protocols and can be
used to increase the permeability of cell membranes.[1]

o Chemical Synthesis: It acts as a precursor in the synthesis of polymers, oxazolones, and
oxazolidines.[1] It is also used as an emulsifying agent and an absorbent for acidic gases.[1]

Experimental Protocols

A common application of Tris is the preparation of a Tris-HCI buffer solution. The following is a
generalized protocol for preparing a 1 M Tris-HCI buffer stock solution at a specific pH.

Protocol: Preparation of 1 M Tris-HCI Buffer (pH 8.0)

Materials:

Tris(hydroxymethyl)aminomethane (Tris base) (MW: 121.14 g/mol )
» Concentrated Hydrochloric Acid (HCI)

» Deionized or distilled water

e pH meter

o Magnetic stirrer and stir bar

o Beaker and graduated cylinder

o Autoclave (for sterilization, if required)

Methodology:

o Weighing Tris Base: For 1 liter of a 1 M Tris solution, weigh out 121.14 g of Tris base.
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o Dissolving: Add the Tris base to a beaker containing approximately 800 mL of deionized
water. Place a magnetic stir bar in the beaker and place it on a magnetic stirrer to facilitate
dissolving.

e pH Adjustment: Once the Tris base is completely dissolved, place the pH probe into the
solution. Slowly add concentrated HCI dropwise while continuously monitoring the pH.
Continue adding HCI until the desired pH of 8.0 is reached. Be cautious as the pH will
change rapidly near the pKa.

¢ Volume Adjustment: Transfer the solution to a 1 L graduated cylinder and add deionized
water to bring the final volume to 1 liter.

» Sterilization (Optional): If a sterile solution is required, the buffer can be autoclaved. Note
that the pH of Tris buffers is temperature-dependent, and the pH should be checked again
after the solution has cooled to room temperature.

Visualizations

Diagram 1: Workflow for Tris-HCI Buffer Preparation

Step 1: Weighing Step 2: Dissolving Step 3: pH Adjustment Step 4: Final Volume Final Product
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Caption: A flowchart illustrating the key steps in the preparation of a 1 M Tris-HCI buffer
solution.

Diagram 2: Buffering Mechanism of Tris
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Caption: The buffering action of Tris, showing the equilibrium between its protonated and

unprotonated forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Tris(hydroxymethyl)aminomethane (CAS 77-86-1)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1583540#cas-number-5689-86-1-
properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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